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Compound of Interest

Compound Name: Methyl brassylate

Cat. No.: B074189

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl Brassylate, systematically known as Dimethyl tridecanedioate and also referred to as
Dimethyl brassylate, is the dimethyl ester of tridecanedioic acid (brassylic acid). With the
chemical formula C1sH2804, this compound finds applications in various industries, including
cosmetics as an emollient and skin conditioning agent.[1] A thorough understanding of its
physicochemical properties is paramount for its effective formulation, quality control, and
exploration of new applications in research and development. This guide provides a detailed
overview of the core physicochemical characteristics of Methyl Brassylate, complete with
experimental protocols and a schematic for its synthesis.

Physicochemical Properties

The key physicochemical properties of Methyl Brassylate have been compiled from various
sources and are summarized in the table below for ease of reference and comparison.
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Property Value Units References
Molecular Formula C15H2804 [21[3114]
Molecular Weight 272.38 g/mol [2][4][5][6]
CAS Number 1472-87-3 [2]
Appearance Powder [1107]
Melting Point 35-37 °C [316171081e]
36 °C [1](5][10][11]
Boiling Point 326 - 328 °C (at 760 mmHg) [6]1[8]
327 °C (at 760 mmHg) [31[7]
331.9 °C (at 760 mmHg) [51[10][11]
Density 0.962 g/cm3 [11031[7]
~0.9913 g/cm3 [6]
Water Solubility 1.340 mg/L (at 25 °C, est.) [5][10]
Vapor Pressure 2.81E-04 mmHg [5]
0.000208 mmHg (at 25°C) [1]
LogP (Octanol-Water
Partition Coefficient) 4820 )
4.6 2]
4.430 (est) [10]
Refractive Index ~1.4341 [6]
1.443 [1][7]
Flash Point >110 °C [10]
>230 °F [1](6]
Synthesis Workflow
© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.scribd.com/document/365705004/Boiling-Point-Determination-Repaired
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.scribd.com/document/365705004/Boiling-Point-Determination-Repaired
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://patents.google.com/patent/US4525251A/en
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://www.scribd.com/document/365705004/Boiling-Point-Determination-Repaired
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://jan.ucc.nau.edu/~jkn/235Manual
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://www.scribd.com/document/365705004/Boiling-Point-Determination-Repaired
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.scribd.com/document/365705004/Boiling-Point-Determination-Repaired
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Methyl Brassylate is synthesized via the Fischer esterification of brassylic acid with methanol,
catalyzed by an acid. The following diagram illustrates the general workflow for this reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://patents.google.com/patent/US4525251A/en
https://patents.google.com/patent/US4525251A/en
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.benchchem.com/product/b074189#what-are-the-physicochemical-properties-of-methyl-brassylate
https://www.benchchem.com/product/b074189#what-are-the-physicochemical-properties-of-methyl-brassylate
https://www.benchchem.com/product/b074189#what-are-the-physicochemical-properties-of-methyl-brassylate
https://www.benchchem.com/product/b074189#what-are-the-physicochemical-properties-of-methyl-brassylate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b074189?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

